2-Amino-4-hydroxy-6-methylquinoline

• IUPAC Name: 2-amino-6-methyl-1H-quinolin-4-one
• InChI: InChI=1S/C10H10N2O/c1-6-2-3-8-7(4-6)9(13)5-10(11)12-8/h2-5H,1H3,(H3,11,12,13)
• InChI Key: AKLLBKDGPDFTFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=CC2=O)N
• Molecular Formula: C10H10N2O
• DSSTOX Substance ID: DTXSID30493921
• Molecular Weight: 174.20 g/mol
• CAS RN: 123638-05-1, 42712-44-7

Description

2-Amino-4-hydroxy-6-methylquinoline is a chemical compound with the molecular formula C10H10N2O. It is a derivative of quinoline, a class of compounds that have been found to have various pharmaceutical and biological activities.

Synthesis Analysis

The synthesis of quinoline derivatives has been a subject of interest in recent years due to their versatile applications in medicinal and synthetic organic chemistry. Various synthesis protocols have been reported, including classical synthesis protocols like Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of 2-Amino-4-hydroxy-6-methylquinoline consists of a quinoline core, which is a heterocyclic aromatic compound containing a benzene ring fused with a pyridine moiety. The compound also contains an amino group (NH2) at the 2-position, a hydroxy group (OH) at the 4-position, and a methyl group (CH3) at the 6-position.

Chemical Reactions Analysis

Quinoline derivatives, including 2-Amino-4-hydroxy-6-methylquinoline, can undergo various chemical reactions. For instance, they can be alkylated by reaction with a primary alkyl halide. They can also undergo reactions involving cyclization.

Scientific Research Applications

1. Cytotoxicity and ADMET Properties

A study by Toan et al. (2020) synthesized novel 2-amino-6-aryl-4-(4′-hydroxy-N-methylquinolin-2′-on-3′-yl)pyrimidines from α,β-unsaturated ketones of 3-acetyl-4-hydroxy-N-methylquinolin-2-one. They found that some compounds displayed notable cytotoxic activity against human hepatocellular carcinoma HepG2 and squamous cell carcinoma KB cancer lines. Additionally, ADMET properties indicated drug-likeness behavior for specific compounds, which is crucial for developing therapeutic agents (Toan, Thanh, Truong, & Van, 2020).

2. Antibacterial Activity

Meyer et al. (2001) investigated the antibacterial activity of 4-amino-8-methylquinolines substituted with hydroxy or methoxy groups. Their research indicates that these compounds have slight antibacterial activity against both Gram-positive and Gram-negative bacteria, highlighting their potential in antimicrobial applications (Meyer, Lemcke, Geffken, & Kaulfers, 2001).

3. Synthesis of Azo-Compounds

El-Attar, Ismail, and Ghoneim (2012) synthesized two azo-compounds derived from 4-amino-2-methylquinoline. Their research involved studying the electrochemical behavior of these compounds, which can contribute to applications in materials science, particularly in the development of novel electroactive materials (El-Attar, Ismail, & Ghoneim, 2012).

4. Fluorescence Properties

Motyka et al. (2011) evaluated the fluorescence properties of certain 2-(4-amino-substituted-3-nitrophenyl)-3-hydroxyquinolin-4(1H)-ones. This study is significant for the development of molecular fluorescent probes, potentially useful in biological and chemical sensing applications (Motyka, Hlaváč, Soural, Hradil, Krejčí, Kvapil, & Weiss, 2011).

5. Synthesis of Imino Polymers

Kaya et al. (2015) reported the synthesis of imine polymers from 4-amino-2-methylquinoline via oxidative polycondensation. This research provides insights into the development of novel polymeric materials with potential applications in electronics and materials science (Kaya, Kolcu, Demiral, Ergül, & Kılıç, 2015).

Safety and Hazards

While specific safety data for 2-Amino-4-hydroxy-6-methylquinoline is not available in the retrieved papers, general safety measures for handling chemical substances should be followed. This includes avoiding inhalation, skin contact, and eye contact, and using appropriate personal protective equipment.

Future Directions

Quinoline derivatives, including 2-Amino-4-hydroxy-6-methylquinoline, continue to be a subject of interest in drug research and development due to their diverse biological activities. Future research may focus on developing more efficient synthesis methods, exploring their biological activities, and investigating their potential applications in medicine.